Cas no 941879-64-7 (4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide
• CAS No: 941879-64-7
• MF: C₁₉H₂₀ClN₃O₂S
• MW: 389.899002075195
• CID: 6503633
• Update Time: 2025-06-11

4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[4,5,6,7-tetrahydro-4-(1-pyrrolidinylcarbonyl)-2-benzothiazolyl]-

• Inchi： 1S/C19H20ClN3O2S/c20-13-8-6-12(7-9-13)17(24)22-19-21-16-14(4-3-5-15(16)26-19)18(25)23-10-1-2-11-23/h6-9,14H,1-5,10-11H2,(H,21,22,24)
• InChI Key： YLOJLHOPGKTHDI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C(C(N3CCCC3)=O)CCCC=2S1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• pka: 6.85±0.40(Predicted)

Additional information on 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide

4-Chloro-N-4-(Pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide (CAS No. 941879-64-7): A Comprehensive Overview

4-Chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide (CAS No. 941879-64-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of this compound, characterized by the presence of a pyrrolidine moiety and a chlorobenzamide group, makes it an intriguing candidate for further research and development.

The chemical structure of 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide (CAS No. 941879-64-7) is composed of a benzothiazole core with a tetrahydro substitution and a pyrrolidine carbonyl group attached to the benzothiazole ring. The chlorobenzamide moiety is linked to the nitrogen atom of the benzothiazole ring. This structural arrangement confers the compound with specific pharmacological properties that are being explored for various medical applications.

Recent studies have highlighted the potential of 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, the compound has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic profile of 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide has also been investigated. Studies have demonstrated that it exhibits good oral bioavailability and a favorable distribution profile. These characteristics make it a suitable candidate for further clinical development as an orally administered drug.

Toxicity studies have been conducted to evaluate the safety profile of 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The synthesis of 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the benzothiazole core through a condensation reaction between 2-aminothiophenol and an appropriate carbonyl compound. Subsequent steps involve the introduction of the pyrrolidine carbonyl group and the chlorobenzamide moiety through selective functional group transformations.

In conclusion, 4-chloro-N-4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide (CAS No. 941879-64-7) is a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.